Cas no 2138276-63-6 (1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester
• CAS No: 2138276-63-6
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• CID: 5300567
• Update Time: 2025-10-28

1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester

• Inchi： 1S/C10H9NO6/c1-5-7(9(12)13)3-6(11(15)16)4-8(5)10(14)17-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： VHQRCPXTOBGKQV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC([N+]([O-])=O)=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester

Professional Introduction to 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester (CAS No. 2138276-63-6)

The compound 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester, with the CAS number 2138276-63-6, is a specialized organic molecule that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The structural features of this molecule, including its nitro and ester functional groups, make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in nitroaromatic compounds due to their unique chemical properties and biological activities. The presence of the nitro group at the 2-position and the ester group at the 1-position of the benzene ring in this compound contributes to its reactivity and functionality. Such structural motifs are often explored in drug discovery pipelines because they can serve as pharmacophores, interacting with biological targets to modulate physiological processes.

One of the most significant applications of this compound is in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the 3-position of the benzene ring can introduce additional functional groups that influence the compound's solubility, metabolic stability, and binding affinity to biological targets. These modifications are crucial for optimizing drug candidates for clinical use.

Recent studies have highlighted the potential of 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester as a precursor in the synthesis of antimicrobial agents. The nitro group in this molecule can be further functionalized to produce compounds with broad-spectrum antimicrobial activity. This is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are needed. The ester functionality also provides a handle for further chemical transformations, allowing for the creation of more complex molecular architectures.

The compound's utility extends beyond pharmaceutical applications. In material science, nitroaromatic derivatives are valued for their electronic properties and are used in the development of organic semiconductors and liquid crystals. The electron-withdrawing nature of the nitro group can enhance charge transport properties, making this compound a candidate for use in optoelectronic devices. Additionally, its stability under various conditions makes it suitable for industrial applications where chemical robustness is essential.

From a synthetic chemistry perspective, 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester serves as an excellent building block for constructing more complex molecules. Its reactive sites can be selectively modified using a variety of chemical methodologies, including nucleophilic substitution reactions, reduction processes, and coupling reactions. These synthetic pathways enable chemists to tailor the compound's properties for specific applications, whether in drug development or material science.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to human health and disease. For example, derivatives of this molecule have shown promise in inhibiting enzymes involved in inflammation and cancer progression. These findings underscore the importance of nitroaromatic compounds as scaffolds for developing new therapeutics.

In conclusion, 1,3-Benzenedicarboxylic acid, 2-methyl-5-nitro-, 1-methyl ester (CAS No. 2138276-63-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in advancing both medicinal chemistry and material science.